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Compound of Interest

Compound Name: alpha-Pinene oxide

Cat. No.: B154639

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling alpha-Pinene oxide, including detailed operational and disposal plans. By offering
procedural, step-by-step guidance, this document aims to be a preferred source for laboratory
safety and chemical handling information, building trust through value beyond the product itself.

Quantitative Data Summary

The following table summarizes key quantitative data for alpha-Pinene oxide, facilitating easy
reference and comparison.

Property Value Citations
Flash Point 55 °C (131 °F) [1]
Molecular Formula C10H160 [2]
Molecular Weight 152.23 g/mol [2]
NFPA Rating (estimated) Health: 2; Flammability: 2; o

Instability: O

Operational Plan: Handling and Disposal of alpha-
Pinene Oxide
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Proper PPE is the first line of defense against exposure to alpha-Pinene oxide. The following
equipment is mandatory when handling this chemical.[3]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or chemical splash
goggles.[4][5] A face shield may be appropriate in some situations.[6]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves must be
inspected before use, and proper removal techniques should be followed to avoid skin
contact.[5]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A complete suit
protecting against chemicals may be necessary depending on the concentration and
amount of the substance.[2]

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1] A
full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges is recommended as a backup to engineering controls.[5] If the respirator is the
sole means of protection, use a full-face supplied air respirator.[5]

Adherence to proper handling and storage protocols is critical to prevent accidents and
exposure.

e Handling:

o

Work in a well-ventilated area.[1]

[¢]

Avoid contact with eyes, skin, and clothing.[1]

[¢]

Wash hands thoroughly after handling and before breaks.[1][5]

o

Keep away from heat, sparks, and open flames as alpha-Pinene oxide is a flammable
liquid and vapor.[1]

o

Use non-sparking tools.[4]
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o Empty containers may retain product residue and can be dangerous.[1]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]
o Keep away from sources of ignition.[1]
o Store locked up.[3]

Immediate and appropriate first aid is crucial in the event of exposure.

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[3] If not
breathing, give artificial respiration.[3] Do not use mouth-to-mouth resuscitation if the victim
ingested or inhaled the chemical.[4] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Wash clothing before reuse.[1] Seek medical
aid.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek medical aid.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious
person.[1] Seek medical aid.[1]

In the event of a spill or leak, follow these steps to ensure safety and proper cleanup.

o Evacuate and Secure: Evacuate personnel from the area and secure the entrance.[7]
» Eliminate Ignition Sources: Remove all sources of ignition.[1]

» Ventilate: Provide ventilation.[1]

o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,
or earth.[1] Use spark-proof tools for cleanup.[1] Place the absorbed material into a suitable,
closed container for disposal.[4]
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» Decontaminate: Ventilate and wash the area after the clean-up is complete.[7]
e Prevent Environmental Contamination: Do not let the chemical enter drains or waterways.[4]

Proper disposal of alpha-Pinene oxide and its containers is essential to protect the
environment and comply with regulations.

o Chemical Disposal: This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[5] Offer surplus and non-recyclable solutions to a
licensed disposal company.[5] Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste and must consult federal, state, and local
hazardous waste regulations for complete and accurate classification.[1][6]

o Contaminated Packaging: Dispose of as unused product.[2] Containers can be triple rinsed
and offered for recycling or reconditioning.[4] Alternatively, the packaging can be punctured
to make it unusable for other purposes and then disposed of in a sanitary landfill.[4]

Safe Handling Workflow for alpha-Pinene Oxide

The following diagram illustrates the logical workflow for the safe handling of alpha-Pinene
oxide, from preparation to disposal.
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Start: Prepare for Handling

Step 1: Don Personal Protective Equipment (PPE)
- Goggles/Face Shield
- Gloves
- Protective Clothing
- Respirator (if needed)

Step 2: Safe Handling and Storage
- Well-ventilated area
- Avoid ignition sources
- Use non-sparking tools
- Store in a cool, dry, well-ventilated area

[

If anlincident occurs
1
1

Emergency Procedures

Spill After use
Spill or Leak Exposure
- Evacuate and secure — - Inhalation: Fresh air, medical aid
- Eliminate ignition sources - Skin: Flush with water, medical aid

- Absorb with inert material
- Clean and decontaminate

- Eyes: Flush with water, medical aid
- Ingestion: Do NOT induce vomiting, medical aid

Degontaminate & Dispose of Contaminated ltemg

Step 3: Waste Disposal
- Collect waste in labeled containers
- Dispose through a licensed company
- Follow all local, state, and federal regulations

End: Complete Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of alpha-Pinene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alpha-Pinene Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
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alpha-pinene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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